2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N'-[(4-methyl-1-phenyl-1H-pyrazol-3-yl)methylene]acetohydrazide
2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N'-[(4-methyl-1-phenyl-1H-pyrazol-3-yl)methylene]acetohydrazide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0859981
InChI:
InChI=1S/C27H23N7OS/c1-20-18-33(22-13-7-3-8-14-22)32-24(20)17-28-29-25(35)19-36-27-31-30-26(21-11-5-2-6-12-21)34(27)23-15-9-4-10-16-23/h2-18H,19H2,1H3,(H,29,35)/b28-17+
SMILES:
CC1=CN(N=C1C=NNC(=O)CSC2=NN=C(N2C3=CC=CC=C3)C4=CC=CC=C4)C5=CC=CC=C5
Molecular Formula:
C27H23N7OS
Molecular Weight:
493.6 g/mol
2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N'-[(4-methyl-1-phenyl-1H-pyrazol-3-yl)methylene]acetohydrazide
CAS No.:
Cat. No.: VC0859981
Molecular Formula: C27H23N7OS
Molecular Weight: 493.6 g/mol
* For research use only. Not for human or veterinary use.
![2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N'-[(4-methyl-1-phenyl-1H-pyrazol-3-yl)methylene]acetohydrazide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C27H23N7OS |
|---|---|
| Molecular Weight | 493.6 g/mol |
| IUPAC Name | 2-[(4,5-diphenyl-1,2,4-triazol-3-yl)sulfanyl]-N-[(E)-(4-methyl-1-phenylpyrazol-3-yl)methylideneamino]acetamide |
| Standard InChI | InChI=1S/C27H23N7OS/c1-20-18-33(22-13-7-3-8-14-22)32-24(20)17-28-29-25(35)19-36-27-31-30-26(21-11-5-2-6-12-21)34(27)23-15-9-4-10-16-23/h2-18H,19H2,1H3,(H,29,35)/b28-17+ |
| Standard InChI Key | CUHHEIYHBORWNB-OGLMXYFKSA-N |
| Isomeric SMILES | CC1=CN(N=C1/C=N/NC(=O)CSC2=NN=C(N2C3=CC=CC=C3)C4=CC=CC=C4)C5=CC=CC=C5 |
| SMILES | CC1=CN(N=C1C=NNC(=O)CSC2=NN=C(N2C3=CC=CC=C3)C4=CC=CC=C4)C5=CC=CC=C5 |
| Canonical SMILES | CC1=CN(N=C1C=NNC(=O)CSC2=NN=C(N2C3=CC=CC=C3)C4=CC=CC=C4)C5=CC=CC=C5 |
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